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Compound of Interest

Compound Name: Dimethyl 2-aminoisophthalate

Cat. No.: B181068 Get Quote

An In-depth Technical Guide to Dimethyl 2-aminoisophthalate (CAS 57053-02-8)

This technical guide provides a comprehensive overview of the core properties, synthesis,

reactivity, and safety information for Dimethyl 2-aminoisophthalate, intended for researchers,

scientists, and professionals in drug development.

Physicochemical and Spectroscopic Properties
Dimethyl 2-aminoisophthalate is a chemical compound with the CAS registry number 57053-

02-8.[1][2] It is also known by synonyms such as dimethyl 2-aminobenzene-1,3-dicarboxylate

and 1,3-dimethyl 2-aminobenzene-1,3-dicarboxylate.[2][3]

Table 1: Physicochemical Properties of Dimethyl 2-aminoisophthalate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b181068?utm_src=pdf-interest
https://www.benchchem.com/product/b181068?utm_src=pdf-body
https://www.benchchem.com/product/b181068?utm_src=pdf-body
https://www.benchchem.com/product/b181068?utm_src=pdf-body
https://www.guidechem.com/dictionary/en/57053-02-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-2-aminoisophthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-2-aminoisophthalate
https://aksci.com/sds/3823CT_SDS.pdf
https://www.benchchem.com/product/b181068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 57053-02-8 [1][2]

Molecular Formula C₁₀H₁₁NO₄ [1][2][3]

Molecular Weight 209.20 g/mol [2][3]

Melting Point 102-103 °C [1]

Boiling Point 309.3 ± 22.0 °C (Predicted) [1]

Density 1.248 ± 0.06 g/cm³ (Predicted) [1]

Appearance
White to Light yellow powder to

crystal

Purity >95% [3][4]

Solubility Not available [3]

LogP 1.42320 [1]

Topological Polar Surface Area 78.6 Å² [2]

Spectroscopic data, including 1H NMR, 13C NMR, IR, and Mass Spectrometry, are available

for Dimethyl 2-aminoisophthalate and can be accessed through chemical databases such as

ChemicalBook and Benchchem.[5][6][7]

Synthesis and Reactivity
Synthesis

A common method for the preparation of Dimethyl 2-aminoisophthalate involves the

esterification of 2-aminoisophthalic acid.[8]

Experimental Protocol: Preparation of Dimethyl 2-aminoisophthalate[8]

To a solution of 2-amino-3-(methoxycarbonyl)benzoic acid (2.0 g, 10.25 mmol) in anhydrous

tetrahydrofuran (9 mL) and methanol (6 mL), slowly add trimethylsilyldiazomethane (9.12

mL, 18.24 mmol) (2M in ether).
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Stir the resulting mixture overnight at room temperature.

Concentrate the reaction mixture under reduced pressure.

Purify the crude product by flash chromatography (1-6% methanol/CH₂Cl₂) to obtain

Dimethyl 2-aminoisophthalate.

Synthesis Workflow

2-amino-3-(methoxycarbonyl)benzoic acid

Stir overnight at room temperature

Trimethylsilyldiazomethane
(in THF/Methanol)
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A simplified workflow for the synthesis of Dimethyl 2-aminoisophthalate.

Reactivity

The chemical behavior of Dimethyl 2-aminoisophthalate is largely dictated by the nucleophilic

amino group on the benzene ring, which allows for a variety of substitution and cyclization

reactions.[9]
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N-Alkylation and N-Acylation: The amino group can be readily alkylated or acylated. N-

alkylation can be achieved using alkyl halides or, more industrially, alcohols.[9] For example,

N-methylation can be performed with agents like dimethyl sulfate.

Diazotization: As a primary aromatic amine, it can undergo diazotization to form a versatile

diazonium salt, which can then be used in a range of subsequent functionalization reactions.

[9]

Reactivity Pathways
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Key reaction pathways for Dimethyl 2-aminoisophthalate.

Applications
The primary application of Dimethyl 2-aminoisophthalate is as an intermediate in

pharmaceutical and chemical synthesis.[8] For instance, it is a precursor in the preparation of

2-(methylsulfonylamino) isophthalic acid dimethyl ester.[8]

Biological Activity
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There is limited publicly available information specifically detailing the biological activities or

signaling pathway interactions of Dimethyl 2-aminoisophthalate. Research has been

conducted on related structures, such as 2-aminothiazole sulfonamide derivatives, which have

shown potential antioxidant activities.[10] However, direct biological data for the title compound

is not readily found in the searched literature.

Safety and Handling
Dimethyl 2-aminoisophthalate is classified as an irritant. It is important to handle this

compound with appropriate safety precautions in a well-ventilated area.

Table 2: Hazard and Precautionary Information
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Category Information Source

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[3]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P264: Wash skin thoroughly

after handling.P271: Use only

outdoors or in a well-ventilated

area.P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[3]

First Aid: Skin Contact

Immediately flush skin with

running water for at least 15

minutes while removing

contaminated clothing and

shoes. Obtain medical aid.

[3]

First Aid: Eye Contact

Immediately flush open eyes

with running water for at least

15 minutes. Obtain medical

aid.

[3]

First Aid: Inhalation

Move person to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Obtain

medical aid.

[3]

Storage

Store in a tightly-closed

container in a cool, dry, well-

ventilated area away from

incompatible substances and

sources of ignition.

[3]
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Experimental Protocol: Safe Handling Procedures

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure.[3]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

chemical safety goggles or a face shield.[3][11]

Handling: Avoid all personal contact, including inhalation and contact with skin and eyes.[11]

Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after handling.[3]

Spills: In case of a spill, avoid generating dust.[11] Use dry clean-up procedures such as

sweeping or vacuuming with an explosion-proof machine and place the material into a

suitable, sealed disposal container.[11]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.[3]

Safe Handling Workflow

Assess Hazards
(Irritant)

Use Engineering Controls
(Fume Hood)

Wear Personal Protective Equipment
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Emergency Preparedness
(First Aid, Spill Kit)

Chemical Handling
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A logical workflow for the safe handling of chemical reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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